Cas no 1804656-25-4 (4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol)
4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol
-
- Inchi: 1S/C7H5BrClF2NO/c8-5-3(7(10)11)1-12-4(2-13)6(5)9/h1,7,13H,2H2
- InChI Key: NZOIJFYROUSQQR-UHFFFAOYSA-N
- SMILES: BrC1=C(C(CO)=NC=C1C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062718-1g |
4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol |
1804656-25-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol
Comprehensive Overview of 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1804656-25-4)
In the realm of heterocyclic compounds, 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1804656-25-4) stands out as a versatile intermediate with significant applications in pharmaceutical synthesis and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring bromo, chloro, and difluoromethyl substituents, offers a high degree of reactivity, making it a valuable building block for medicinal chemistry.
The growing interest in fluorinated pyridines has positioned 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol as a key player in modern organic synthesis. Researchers are particularly intrigued by its potential in developing next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and infectious diseases. The compound's lipophilicity, influenced by the difluoromethyl group, enhances its ability to cross biological membranes, a critical factor in bioavailability optimization.
From an agrochemical perspective, this compound's structural features align with the industry's demand for environmentally friendly pesticides. The halogenated pyridine core contributes to its potential as a precursor for novel fungicides and herbicides, addressing global concerns about food security and sustainable agriculture. Its selective reactivity makes it particularly valuable for designing target-specific agrochemicals with reduced ecological impact.
The synthesis of 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol typically involves multi-step organic reactions, with careful control of regioselectivity being paramount. Recent advancements in catalytic fluorination techniques have improved the efficiency of introducing the difluoromethyl group, while metal-catalyzed cross-coupling reactions have expanded its derivatization possibilities. These methodological innovations have made the compound more accessible for high-throughput screening in drug discovery programs.
In the context of green chemistry, researchers are exploring more sustainable approaches to produce 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol. This includes developing atom-economical synthetic routes and employing biocatalysts to reduce the environmental footprint of its production. Such efforts align with the pharmaceutical industry's commitment to process intensification and waste minimization, addressing growing regulatory pressures and consumer demand for eco-conscious manufacturing.
The compound's structure-activity relationship (SAR) studies have revealed interesting insights into how modifications to its pyridine core affect biological activity. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with various biological targets. These in silico methods accelerate the identification of promising derivatives for specific therapeutic applications.
Quality control of 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol relies heavily on advanced analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry ensures precise characterization, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These rigorous analytical protocols are essential for maintaining the compound's suitability in GMP-compliant synthesis and regulatory submissions.
Looking ahead, the demand for 4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol is expected to grow in parallel with advancements in precision medicine and smart agrochemicals. Its unique combination of halogen atoms and fluorinated groups on an electron-deficient aromatic system creates numerous opportunities for innovation in both fields. As research continues to uncover new applications for this versatile building block, its role in addressing global challenges in healthcare and agriculture will likely expand significantly.
1804656-25-4 (4-Bromo-3-chloro-5-(difluoromethyl)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)